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Compound of Interest

Compound Name: Docosahexaenoyl! glycine

Cat. No.: B10767613

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of
Docosahexaenoyl glycine (DHA-GIy) at -20°C.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage temperature for Docosahexaenoyl glycine (DHA-
Gly)?

Al: The recommended storage temperature for DHA-Gly is -20°C for the solid powder form.[1]
[2][3] Some suppliers also recommend storing solutions at -80°C for long-term stability.[4]

Q2: What is the expected shelf-life of DHA-Gly when stored at -20°C?

A2: When stored as a powder at -20°C, DHA-Gly is stable for at least two to three years.[1][4]
For solutions, it is recommended to store them at -80°C, where they can be stable for up to one
year.[4]

Q3: In what forms is DHA-Gly typically supplied?
A3: DHA-GIy is often supplied as a solid powder or as a pre-made solution in ethanol.[1][2]
Q4: Is DHA-GIly sensitive to moisture?

A4: Yes, it is recommended to keep DHA-Gly away from moisture.[4]
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Q5: How should DHA-Gly be shipped to the laboratory?

A5: DHA-Gly is typically shipped on wet or blue ice to maintain a cold chain.[1][4] However,
shipping at ambient temperature may also occur for the solid form.[4]

Troubleshooting Guide

Q1: I am having trouble dissolving DHA-Gly. What should | do?

Al: Difficulty in dissolving DHA-Gly can be addressed by gentle warming and sonication. For
higher solubility, you can warm the tube to 37°C and use an ultrasonic bath for a short period.
[3] Ensure you are using an appropriate solvent as listed in the solubility table below.

Q2: My experimental results are inconsistent. Could DHA-Gly degradation be the cause?

A2: Inconsistent results can be a sign of compound degradation. To minimize this risk, ensure
you are following the recommended storage and handling procedures. Prepare fresh solutions
for your experiments whenever possible. If you suspect degradation of a stock solution, it is
advisable to use a fresh vial of the compound.

Q3: | left my DHA-Gly solution at room temperature for a few hours. Is it still usable?

A3: While short periods at room temperature may not cause significant degradation, it is best
practice to minimize the time DHA-GIy solutions spend outside of the recommended storage
temperature. For critical experiments, it is recommended to use a freshly prepared solution or a
solution that has been properly stored at -80°C.

Data Presentation

Table 1: Storage Stability of Docosahexaenoyl glycine

Storage

Form Shelf-Life Source
Temperature

Powder -20°C > 2 years [1]

Powder -20°C 3 years [4]

In Solvent -80°C 1 year [4]
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Table 2: Solubility of Docosahexaenoyl glycine

Solvent Solubility Source
Ethanol 25 mg/mL (64.84 mM) [1][4]
DMF 20 mg/mL (51.88 mM) [11[4]
DMSO 15 mg/mL (38.91 mM) [1114]
PBS (pH 7.2) 2 mg/mL (5.19 mM) [11[4]

Sonication is recommended to
aid dissolution in these

solvents.[4]

Experimental Protocols

Protocol for Preparation of a DHA-GIly Stock Solution

 Aliquoting: Upon receiving the solid DHA-Gly, it is recommended to aliquot the powder into
smaller, single-use vials. This practice minimizes the number of freeze-thaw cycles and
exposure to atmospheric conditions for the bulk of the compound.

e Solvent Selection: Choose an appropriate solvent based on the experimental requirements
and the solubility data provided in Table 2. Ethanol, DMF, and DMSO are common choices
for creating concentrated stock solutions.

o Dissolution:

o Bring the vial of DHA-GIly powder to room temperature before opening to prevent
condensation.

o Add the desired volume of the chosen solvent to the vial to achieve the target
concentration.

o To aid dissolution, gently vortex the vial. If the compound does not fully dissolve, sonicate
the solution in an ultrasonic bath for a few minutes.[4] Gentle warming to 37°C can also be
applied.[3]
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o Storage: Once the DHA-GIy is fully dissolved, store the stock solution at -80°C in tightly
sealed vials to ensure stability for up to one year.[4] For short-term storage, -20°C may be
acceptable, but -80°C is recommended for long-term preservation of integrity.

e Handling: When using the stock solution, thaw it quickly and keep it on ice during
experimental procedures. Avoid repeated freeze-thaw cycles.

Mandatory Visualization
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Caption: Recommended workflow for handling and storing DHA-Gly to ensure stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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